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Compound of Interest

Compound Name: All-bond 2
CAS No.: 163063-15-8
Cat. No.: B1171729
Get Quote
. J

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals utilizing All-Bond 2
for cementation of crowns. The information is designed to address specific issues that may be
encountered during experiments, ensuring optimal polymerization and bond strength.

Troubleshooting Guide

This guide addresses common problems encountered during the polymerization of All-Bond 2
under various crown materials.
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Problem

Potential Cause

Recommended Solution

Low bond strength under a

crown

Incomplete polymerization due
to limited light penetration
through the crown material.
The chemical-curing
mechanism of dual-cured
cements can be slower and
less effective than when
supplemented with light

activation.[1]

- For opaque materials like
metal or some zirconia crowns,
rely on the chemical cure
component of All-Bond 2.
Ensure meticulous mixing of
Primers A & B to initiate the
chemical reaction. - When
possible, select translucent
crown materials (e.g., lithium
disilicate, translucent zirconia)
that allow for light penetration.
- Use a high-intensity curing
light and extend the curing
time beyond the
manufacturer's
recommendation for direct
restorations, ensuring the light
is positioned as close as

possible to all crown margins.

Contamination of the bonding
surface with saliva, blood, or
temporary cement. Even
minimal contamination can
significantly reduce bond

strength.

- Ensure proper isolation of the
tooth using a rubber dam. -
Thoroughly clean the
preparation with a pumice
slurry and rinse with water. -
Decontaminate the surface
with an alcohol-based cleaner
and air dry to remove any
residual moisture before

applying the adhesive.

Improper application of the

adhesive.

- Follow the manufacturer's
instructions for All-Bond 2
precisely, including the
application of five consecutive
coats of the mixed primers

without drying between coats.
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[2] - After the final coat, gently
air dry to evaporate the
solvent, leaving a glossy

surface.

Discoloration at the crown

margin

Incomplete polymerization
leading to a porous cement
layer that can absorb stains
over time. Some dual-cure
cements may not be as color-

stable.

- Ensure the highest possible
degree of conversion by using
a combination of light and
chemical curing whenever
feasible. - For aesthetic
restorations, consider using a
light-cure only resin cement if
the crown is thin and
translucent enough to allow for

complete light penetration.[3]

Crown debonding after a short

period

Insufficient chemical cure of
the adhesive in areas where

light cannot reach.

- Verify the expiration dates of
the All-Bond 2 components, as
outdated materials may have
reduced chemical reactivity. -
Ensure equal dispensing of
Primer A and Primer B to
achieve the correct
stoichiometry for the chemical

curing reaction.[4]

Voids or bubbles in the cement

layer

Improper mixing or placement
of the cement.

- Mix the cement according to
the manufacturer's instructions
to avoid incorporating air
bubbles. - Apply a consistent,
even layer of cement to the
intaglio surface of the crown. -
Seat the crown with gentle,
consistent pressure to allow
excess cement to flow out

without trapping air.

Frequently Asked Questions (FAQs)
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Q1: What is the primary mechanism of All-Bond 2 polymerization under an opaque crown like
metal or PFM?

Al: Under an opaque crown, the polymerization of All-Bond 2 relies solely on its chemical-cure
mechanism. All-Bond 2 is a dual-cured adhesive system.[5][6][7][8] Its dual-cured primer
contains initiators for both light-activated and chemical polymerization.[5][6][7] When Primers A
and B are mixed, a chemical reaction is initiated that leads to the polymerization of the resin,
even in the complete absence of light.[9]

Q2: How does the type of crown material affect the polymerization of All-Bond 2?

A2: The type of crown material significantly impacts the polymerization of dual-cured adhesives
like All-Bond 2 by influencing the amount of light that reaches the cement.

e Opaque Crowns (e.g., Metal, PFM, Opaque Zirconia): These materials block light
transmission, meaning polymerization will depend entirely on the chemical curing process.

e Translucent Crowns (e.g., Lithium Disilicate, Translucent Zirconia, Feldspathic Porcelain):
These materials allow for some degree of light penetration, enabling both light-curing and
chemical-curing mechanisms to contribute to polymerization. This dual-action is preferable
as it can lead to a higher degree of conversion and improved mechanical properties.[1]

Q3: Can | light-cure All-Bond 2 before placing the crown?

A3: It is not recommended to light-cure the All-Bond 2 adhesive layer on the tooth preparation
before seating the crown. Doing so will create a cured film that may interfere with the complete
seating of the restoration. The manufacturer's instructions for crown cementation specify
applying the adhesive and leaving it uncured before applying the cement and seating the
crown.[2]

Q4: What is the expected bond strength of All-Bond 2 to dentin under a crown?

A4: A study investigating the tensile bond strength of All-Bond 2 to bovine dentin found
statistically lower bond strengths to crown dentin compared to root dentin.[10] While specific
bond strength values under a crown will vary depending on numerous factors (e.g., tooth
preparation, crown material, operator technique), ensuring optimal polymerization through both
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chemical and light-curing (when possible) is crucial for achieving high and durable bond
strengths.

Q5: How can | ensure the chemical curing component of All-Bond 2 is effective?
A5: To maximize the effectiveness of the chemical cure:

e Accurate Mixing: Dispense equal amounts of Primer A and Primer B and mix them
thoroughly as per the manufacturer's instructions.[4]

o Fresh Materials: Always check the expiration dates of the adhesive components.

o Proper Application: Apply the mixed primers as directed to ensure the necessary chemical
components are present at the bonding interface.[2]

Experimental Protocols

Protocol 1: Evaluation of All-Bond 2 Polymerization
Under Different Crown Materials

Objective: To assess the degree of conversion of All-Bond 2 under crown materials with
varying translucency.

Materials:

All-Bond 2 adhesive system
o Extracted human or bovine teeth

» Crowns of different materials (e.g., full-gold, PFM, opaque zirconia, translucent zirconia,
lithium disilicate) of standardized thickness

e Microhardness tester
e Fourier-transform infrared (FTIR) spectrometer

Methodology:
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» Prepare standardized dentin surfaces on the extracted teeth.

» Apply All-Bond 2 to the dentin surfaces according to the manufacturer's instructions.
e Place a standardized amount of a dual-cure resin cement compatible with All-Bond 2.
o Seat the crowns of different materials onto the prepared teeth.

e For translucent crowns, light-cure through the crown for the manufacturer's recommended
time. For opaque crowns, allow for chemical curing only.

o Store the specimens in a dark, humid environment at 37°C for 24 hours.
o After 24 hours, section the teeth and crowns to expose the cement layer.

o Measure the microhardness of the cement at different depths from the crown margin using a
microhardness tester.

» Alternatively, analyze the degree of conversion of the cement using an FTIR spectrometer by
comparing the ratio of aliphatic to aromatic C=C double bonds before and after
polymerization.

Protocol 2: Tensile Bond Strength Testing of All-Bond 2
Under Crowns

Objective: To determine the tensile bond strength of All-Bond 2 to dentin when used for crown
cementation.

Materials:

All-Bond 2 adhesive system

Extracted human or bovine teeth

Crowns fabricated for the prepared teeth

Universal testing machine
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e Dual-cure resin cement

Methodology:

o Prepare the teeth for crown reception with a standardized preparation geometry.
e Follow the All-Bond 2 instructions for bonding to dentin.

e Apply a compatible dual-cure resin cement to the intaglio of the crown and seat it on the
prepared tooth.

» Remove excess cement and light-cure from all accessible margins if the crown material
allows.

» Store the cemented crowns in water at 37°C for 24 hours.
e Mount the specimens in a universal testing machine.
o Apply a tensile force to the crown at a constant crosshead speed until debonding occurs.

e Record the force at which failure occurs and calculate the tensile bond strength in
megapascals (MPa).

Visualizations
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Caption: Experimental workflow for evaluating All-Bond 2 polymerization.
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Caption: Troubleshooting flowchart for All-Bond 2 bond failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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